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Compound of Interest

Compound Name: 5-Phenyltetradecane

Cat. No.: B14179997

This guide provides essential procedures for the safe handling and disposal of 5-
Phenyltetradecane, tailored for researchers, scientists, and drug development professionals.
The following recommendations are based on the properties of structurally similar long-chain
alkylbenzenes due to the limited availability of a specific Safety Data Sheet (SDS) for 5-
Phenyltetradecane.

Physical and Chemical Properties Overview

To best assess the potential hazards of 5-Phenyltetradecane, the following table summarizes
the physical and chemical properties of structurally related compounds. This data indicates that
5-Phenyltetradecane is likely a combustible liquid with low volatility.
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Property Value Compound CAS Number
Molecular Formula C20H34 5-Phenyltetradecane 4534-56-9[1]
Molecular Weight 274.49 g/mol 5-Phenyltetradecane 4534-56-9[1]

Colorless liquid with a

Appearance mild odor (Floats on Tetradecylbenzene 1459-10-5[2]
water)

Melting Point 16 °C Tetradecylbenzene 1459-10-5[3][4]

Boiling Point 359 °C Tetradecylbenzene 1459-10-5[3][4]

Flash Point 196 °C Tetradecylbenzene 1459-10-5[3]

Density 0.854 g/mL at 20 °C Tetradecylbenzene 1459-10-5[3][4]

Personal Protective Equipment (PPE)

Given the properties of similar compounds, the primary hazards are expected to be skin and
eye contact, and aspiration if swallowed. Therefore, the following personal protective
equipment is essential for handling 5-Phenyltetradecane.
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PPE Category

Recommended Equipment

Justification

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[5][6] A face shield
may be worn for additional

protection against splashes.[5]

[7]

Protects against splashes and

airborne droplets.

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, nitrile, or
vinyl).[5]

Prevents skin contact with the

chemical.

Body Protection

Laboratory coat or coveralls.

Provides a barrier against

accidental spills and splashes.

[6]

Respiratory Protection

Generally not required for
handling small quantities in a
well-ventilated area due to low
volatility. If aerosols are
generated or handling occurs
in a poorly ventilated space, a

respirator may be necessary.

[6]7]

Protects against inhalation of

mists or aerosols.

Foot Protection

Closed-toe shoes, preferably
chemical-resistant safety
boots.[5][6]

Protects feet from spills and

falling objects.

Operational Plan for Handling 5-Phenyltetradecane

A systematic approach is crucial for minimizing risks associated with handling 5-

Phenyltetradecane. The following workflow outlines the key steps from preparation to

disposal.

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.canadasafetytraining.com/Safety_Blog/ppe-for-the-oil-and-gas-industry.aspx
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://fatfinger.io/personal-protective-equipment-ppe-in-the-oil-and-gas-sector/
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.canadasafetytraining.com/Safety_Blog/ppe-for-the-oil-and-gas-industry.aspx
https://www.canadasafetytraining.com/Safety_Blog/ppe-for-the-oil-and-gas-industry.aspx
https://fatfinger.io/personal-protective-equipment-ppe-in-the-oil-and-gas-sector/
https://hsi.com/blog/ppe-oil-and-gas-personnel
https://www.canadasafetytraining.com/Safety_Blog/ppe-for-the-oil-and-gas-industry.aspx
https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://www.benchchem.com/product/b14179997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Designate Handling Area

l

Assemble Required PPE

Prepare Spill Kit

[Review SDS of Similar Compounds)

- J
Proceed to Handling

~

-

Hangling
Y

Don Appropriate PPE

Handle in Well-Ventilated Area
(e.g., Fume Hood)
Gvoid Generating Aerosols)

G J

Proceed to Post-Handling

/Post-Handlin; & Disposal\

Gecontaminate Work Area]

Dispose of Waste in
Labeled, Sealed Container

'

Remove and Dispose of
Contaminated PPE

Wash Hands Thoroughla
\§ J

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Phenyltetradecane.
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Disposal Plan

Proper disposal of 5-Phenyltetradecane and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste materials, including unused 5-Phenyltetradecane,
contaminated consumables (e.g., pipette tips, paper towels), and disposable PPE, in a
dedicated, clearly labeled, and sealed waste container.

» Waste Storage: Store the waste container in a designated, well-ventilated, and secure area
away from incompatible materials such as strong oxidizing agents.[3][8]

» Waste Disposal: Dispose of the chemical waste through an approved hazardous waste
disposal service in accordance with local, state, and federal regulations. Do not dispose of 5-
Phenyltetradecane down the drain or in general waste.[9][10]

By adhering to these safety protocols and logistical plans, researchers can minimize the risks
associated with the handling of 5-Phenyltetradecane and ensure a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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